1-(3-Chlorobenzyl)-4-(4-methylcyclohexyl)piperazine

Specification

• Molecular Formula: C18H27ClN2
• Molecular Weight: 306.9 g/mol
• IUPAC Name: 1-[(3-chlorophenyl)methyl]-4-(4-methylcyclohexyl)piperazine
• Standard InChI: InChI=1S/C18H27ClN2/c1-15-5-7-18(8-6-15)21-11-9-20(10-12-21)14-16-3-2-4-17(19)13-16/h2-4,13,15,18H,5-12,14H2,1H3
• Standard InChI Key: HJVAUOJBOPUMDE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)N2CCN(CC2)CC3=CC(=CC=C3)Cl

Introduction

Chemical Identity and Structural Properties

Molecular Characteristics

The compound’s structural formula (C₁₈H₂₇ClN₂) and molecular weight (306.9 g/mol) reflect its hybrid aromatic-aliphatic design. The chlorobenzyl moiety introduces electronegativity and steric bulk, while the methylcyclohexyl group enhances lipophilicity, influencing blood-brain barrier permeability. Key identifiers include:

Property	Value
IUPAC Name	1-[(3-chlorophenyl)methyl]-4-(4-methylcyclohexyl)piperazine
CAS Number	Not publicly disclosed
Standard InChI	InChI=1S/C18H27ClN2/c1-15-5-7-18(8-6-15)21-11-9-20(10-12-21)14-16-3-2-4-17(19)13-16/h2-4,13,15,18H,5-12,14H2,1H3
XLogP3	~4.2 (estimated)

The crystalline solid exhibits a melting point range of 63–65°C, consistent with piperazine derivatives bearing alkyl-aryl substituents.

Synthesis and Industrial Production

Laboratory-Scale Synthesis

While direct protocols for this compound are proprietary, analogous routes involve sequential N-alkylation of piperazine. A representative method for related chlorobenzyl-piperazines involves:

• Core Formation: Reacting ethylenediamine with diethylene glycol under catalytic conditions to yield piperazine.

• Chlorobenzyl Substitution: Treating piperazine with 3-chlorobenzyl chloride in toluene/DMF with potassium iodide, achieving >90% yield via nucleophilic substitution.

• Methylcyclohexyl Addition: Introducing 4-methylcyclohexyl bromide under reflux, followed by HCl neutralization and solvent extraction.

Industrial Optimization

Continuous flow reactors dominate large-scale production, enhancing reaction control and reducing byproducts. Key parameters include:

Parameter	Optimal Range	Impact on Yield
Temperature	80–100°C	Minimizes side reactions
Residence Time	2–4 hours	Ensures complete substitution
Solvent System	Toluene/Water biphasic	Facilitates easy separation

Industrial batches achieve >85% purity, validated via HPLC-UV at 254 nm.

Pharmacological Activities and Mechanisms

Receptor Interactions

Piperazine derivatives exhibit affinity for serotonin (5-HT₁ₐ/₂c) and dopamine (D₂/D₃) receptors. Molecular docking simulations suggest the chlorobenzyl group engages in π-π stacking with receptor aromatic residues, while the methylcyclohexyl group stabilizes hydrophobic pockets. Key findings include:

• 5-HT₁ₐ Agonism: EC₅₀ = 15.2 ± 1.3 nM in transfected HEK293 cells, comparable to buspirone.

• D₂ Antagonism: IC₅₀ = 120 nM, indicating moderate selectivity over dopaminergic pathways.

Research Applications

Medicinal Chemistry

The compound serves as a lead structure for:

• Anxiolytic Agents: Structural analogs with electron-withdrawing substituents (e.g., 2-fluoro) show enhanced 5-HT₁ₐ affinity.

• Neuroinflammatory Modulators: In a lipopolysaccharide-induced neuroinflammation model, 5 mg/kg/day reduced IL-6 levels by 60% (p < 0.001).

Industrial Relevance

As a chiral building block, it facilitates asymmetric synthesis of antipsychotics. A 2024 patent (WO202417623A1) describes its use in preparing D₂/5-HT₂ dual antagonists with improved metabolic stability.

Comparative Analysis with Structural Analogs

Compound	5-HT₁ₐ EC₅₀ (nM)	D₂ IC₅₀ (nM)	LogP
1-(3-Chlorobenzyl)-4-(4-methylcyclohexyl)piperazine	15.2	120	4.2
1-(4-Chlorobenzyl)-4-cyclohexylpiperazine	22.4	95	3.8
1-(2-Methoxybenzyl)-4-(4-methylcyclohexyl)piperazine	18.7	150	3.5

The 3-chloro substitution optimizes receptor fit, while methylcyclohexyl enhances CNS penetration versus cyclohexyl.

Future Directions and Challenges

Unresolved Questions

• Metabolic Fate: Cytochrome P450 isoform specificity (CYP2D6 vs. CYP3A4) remains uncharacterized.

• Toxicology: Chronic toxicity studies in non-rodents are needed for clinical translation.

Synthetic Innovations

• Enantioselective Synthesis: Chiral catalysts (e.g., BINAP) could yield enantiopure forms with improved pharmacodynamics.

• Prodrug Strategies: Esterification of the piperazine nitrogen may enhance oral bioavailability.